Cas no 2228602-53-5 (2-1-(3-methoxy-4-nitrophenyl)cyclopropylethan-1-amine)

2-1-(3-Methoxy-4-nitrophenyl)cyclopropylethan-1-amine is a cyclopropane-containing amine derivative with a methoxy and nitro-substituted aromatic ring. This compound is of interest in synthetic and medicinal chemistry due to its rigid cyclopropyl scaffold, which can influence conformational stability and binding affinity in bioactive molecules. The presence of the nitro group offers potential for further functionalization, such as reduction to an amine or participation in nucleophilic aromatic substitution reactions. The methoxy substituent may enhance solubility and modulate electronic properties. Its structural features make it a valuable intermediate for the development of pharmaceuticals, agrochemicals, or other fine chemicals requiring tailored steric and electronic characteristics.
2-1-(3-methoxy-4-nitrophenyl)cyclopropylethan-1-amine structure
2228602-53-5 structure
Product Name:2-1-(3-methoxy-4-nitrophenyl)cyclopropylethan-1-amine
CAS No:2228602-53-5
MF:C12H16N2O3
MW:236.267043113708
CID:6164730
PubChem ID:165723139
Update Time:2025-11-01

2-1-(3-methoxy-4-nitrophenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-1-(3-methoxy-4-nitrophenyl)cyclopropylethan-1-amine
    • 2228602-53-5
    • 2-[1-(3-methoxy-4-nitrophenyl)cyclopropyl]ethan-1-amine
    • EN300-1757205
    • Inchi: 1S/C12H16N2O3/c1-17-11-8-9(2-3-10(11)14(15)16)12(4-5-12)6-7-13/h2-3,8H,4-7,13H2,1H3
    • InChI Key: DLLJELBGWSJRCD-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)C1(CCN)CC1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 236.11609238g/mol
  • Monoisotopic Mass: 236.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 81.1Ų

2-1-(3-methoxy-4-nitrophenyl)cyclopropylethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1757205-0.05g
2-[1-(3-methoxy-4-nitrophenyl)cyclopropyl]ethan-1-amine
2228602-53-5
0.05g
$1261.0 2023-09-20
Enamine
EN300-1757205-0.1g
2-[1-(3-methoxy-4-nitrophenyl)cyclopropyl]ethan-1-amine
2228602-53-5
0.1g
$1320.0 2023-09-20
Enamine
EN300-1757205-0.25g
2-[1-(3-methoxy-4-nitrophenyl)cyclopropyl]ethan-1-amine
2228602-53-5
0.25g
$1381.0 2023-09-20
Enamine
EN300-1757205-0.5g
2-[1-(3-methoxy-4-nitrophenyl)cyclopropyl]ethan-1-amine
2228602-53-5
0.5g
$1440.0 2023-09-20
Enamine
EN300-1757205-1.0g
2-[1-(3-methoxy-4-nitrophenyl)cyclopropyl]ethan-1-amine
2228602-53-5
1g
$1500.0 2023-06-03
Enamine
EN300-1757205-2.5g
2-[1-(3-methoxy-4-nitrophenyl)cyclopropyl]ethan-1-amine
2228602-53-5
2.5g
$2940.0 2023-09-20
Enamine
EN300-1757205-5.0g
2-[1-(3-methoxy-4-nitrophenyl)cyclopropyl]ethan-1-amine
2228602-53-5
5g
$4349.0 2023-06-03
Enamine
EN300-1757205-10.0g
2-[1-(3-methoxy-4-nitrophenyl)cyclopropyl]ethan-1-amine
2228602-53-5
10g
$6450.0 2023-06-03
Enamine
EN300-1757205-1g
2-[1-(3-methoxy-4-nitrophenyl)cyclopropyl]ethan-1-amine
2228602-53-5
1g
$1500.0 2023-09-20
Enamine
EN300-1757205-5g
2-[1-(3-methoxy-4-nitrophenyl)cyclopropyl]ethan-1-amine
2228602-53-5
5g
$4349.0 2023-09-20

Additional information on 2-1-(3-methoxy-4-nitrophenyl)cyclopropylethan-1-amine

2-1-(3-Methoxy-4-Nitrophenyl)cyclopropylethan-1-Amine: A Comprehensive Overview

The compound with CAS No. 2228602-53-5, commonly referred to as 2-1-(3-methoxy-4-nitrophenyl)cyclopropylethan-1-amine, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and material engineering.

Structural Analysis: The molecular structure of 2-1-(3-methoxy-4-nitrophenyl)cyclopropylethan-1-amine is characterized by a cyclopropane ring fused with a phenyl group that contains both methoxy and nitro substituents. The presence of the cyclopropane ring introduces strain into the molecule, which can influence its reactivity and stability. The methoxy group (-OCH₃) at the 3-position and the nitro group (-NO₂) at the 4-position of the phenyl ring further enhance the compound's electronic properties, making it a versatile building block in organic synthesis.

Synthesis and Characterization: Recent studies have focused on optimizing the synthesis of 2-1-(3-methoxy-4-nitrophenyl)cyclopropylethan-1-amine through various methodologies, including palladium-catalyzed cross-coupling reactions and directed metallation strategies. These methods have enabled researchers to achieve higher yields and better control over the stereochemistry of the product. Advanced characterization techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry have been employed to confirm the molecular structure and purity of the compound.

Applications in Materials Science: One of the most promising applications of cas no 2228602-53-5 lies in its potential as a precursor for advanced materials. Its unique electronic properties make it an ideal candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. Researchers have demonstrated that incorporating this compound into conjugated polymers can significantly enhance their charge transport properties, leading to improved device performance.

Biological Applications: Beyond materials science, 2-1-(3-methoxy-4-nitrophenyl)cyclopropylethan-1-amine has shown potential in biological systems. Recent studies have explored its role as a bioactive molecule, particularly in enzyme inhibition and drug delivery systems. The compound's ability to interact with specific biological targets has opened new avenues for its use in therapeutic applications.

Environmental Considerations: As with any chemical compound, understanding the environmental impact of cas no 2228602-53-5 is crucial. Researchers have conducted life cycle assessments (LCAs) to evaluate its environmental footprint, focusing on aspects such as energy consumption during synthesis, waste generation, and potential toxicity to aquatic organisms. These studies aim to guide sustainable practices in its production and use.

Future Directions: The ongoing research into cas no 2228602-53-5 highlights its versatility and potential for innovation across multiple disciplines. Future work is expected to focus on expanding its applications in nanotechnology, biotechnology, and sustainable chemistry. Collaborative efforts between chemists, engineers, and biologists will be essential to unlock the full potential of this compound.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd